1-Butyl-1H-imidazole-2-carbaldehyde
Overview
Description
“1-Butyl-1H-imidazole-2-carbaldehyde” is a chemical compound with the molecular formula C8H12N2O . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs .
Molecular Structure Analysis
The molecular structure of “1-Butyl-1H-imidazole-2-carbaldehyde” consists of an imidazole ring attached to a butyl group and a carbaldehyde group . The InChI code for this compound is 1S/C8H12N2O/c1-8(2,3)10-5-4-9-7(10)6-11/h4-6H,1-3H3 .
Physical And Chemical Properties Analysis
“1-Butyl-1H-imidazole-2-carbaldehyde” is a liquid at room temperature . It has a molecular weight of 152.2 . The compound is highly soluble in water and other polar solvents .
Scientific Research Applications
Synthesis of Alkaloids and Heterocycles
1-Butyl-1H-imidazole-2-carbaldehyde derivatives are instrumental in synthesizing various biologically active compounds. A study by Ando and Terashima (2010) demonstrates the synthesis of 2-amino-1H-imidazol-4-carbaldehyde derivatives, crucial for efficiently synthesizing 2-aminoimidazole alkaloids like oroidin, hymenidin, dispacamide, and ageladine A, which are significant in medical chemistry due to their biological properties (Ando & Terashima, 2010).
Copper-Catalyzed Oxidative Coupling
Li et al. (2015) have developed a method for synthesizing 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes through copper-catalyzed oxidative coupling. This approach is significant for its high atom economy and the preservation of aldehyde function, making it a practical solution in organic synthesis (Li et al., 2015).
Applications in Cancer Research
Kumar et al. (2007) have synthesized N-substituted-2-butyl-5-chloro-3H-imidazole-4-carbaldehyde derivatives, showing promising results as antitumor agents against Ehrlich ascites tumor cells. This study highlights the potential of these compounds in cancer therapy, especially in cases of peritoneal malignant ascites (Kumar et al., 2007).
Synthesis of Fused Ring Heterocycles
Gaonkar and Rai (2010) utilized 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde for synthesizing tricyclic heterocycles, a method beneficial for constructing various biologically active fused heterocycles. This synthesis pathway is crucial in medicinal chemistry for developing new therapeutic agents (Gaonkar & Rai, 2010).
Structural and Crystallographic Studies
Ambalavanan et al. (2003) conducted crystallographic studies on imidazole derivatives, providing insights into the structural properties of these compounds. Such studies are essential for understanding the molecular interactions and stability of imidazole derivatives, which can inform their application in various scientific fields (Ambalavanan et al., 2003).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
Imidazole derivatives, including “1-Butyl-1H-imidazole-2-carbaldehyde”, have a broad range of chemical and biological properties, making them important in the development of new drugs . Future research could focus on exploring the potential applications of these compounds in various fields, including medicine and industry.
properties
IUPAC Name |
1-butylimidazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-2-3-5-10-6-4-9-8(10)7-11/h4,6-7H,2-3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQWYAMJYLFXEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=CN=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406433 |
Source
|
| Record name | 1-Butyl-1H-imidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10406433 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-1H-imidazole-2-carbaldehyde | |
CAS RN |
169378-52-3 |
Source
|
| Record name | 1-Butyl-1H-imidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10406433 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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